Cas no 1879103-29-3 (3-{(tert-butoxy)carbonylamino}-4-iodobenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-iodobenzoic acid
• CAS No: 1879103-29-3
• MF: C₁₂H₁₄INO₄
• MW: 363.148335933685
• CID: 5713475
• PubChem ID: 130535496
• Update Time: 2025-10-25

3-{(tert-butoxy)carbonylamino}-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-4-iodobenzoic acid
• 3-{[(tert-butoxy)carbonyl]amino}-4-iodobenzoicacid
• EN300-1177827
• 1879103-29-3
• Benzoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-iodo-
• 3-((tert-Butoxycarbonyl)amino)-4-iodobenzoic acid
• 3-{(tert-butoxy)carbonylamino}-4-iodobenzoic acid

• Inchi： 1S/C12H14INO4/c1-12(2,3)18-11(17)14-9-6-7(10(15)16)4-5-8(9)13/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： PRTQZMDTSIRQEE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)O)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 362.99676g/mol
• Monoisotopic Mass: 362.99676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.704±0.06 g/cm3(Predicted)
• Boiling Point: 382.2±37.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)

Additional information on 3-{(tert-butoxy)carbonylamino}-4-iodobenzoic acid

Professional Introduction to 3-{(tert-butoxy)carbonylamino}-4-iodobenzoic Acid (CAS No. 1879103-29-3)

3-{(tert-butoxy)carbonylamino}-4-iodobenzoic acid, with the CAS number 1879103-29-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a benzoic acid core substituted with an iodine atom at the 4-position and an amino group protected by a tert-butoxycarbonyl (Boc) group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug design.

The structure of 3-{(tert-butoxy)carbonylamino}-4-iodobenzoic acid incorporates several key functional groups that contribute to its versatility. The iodine atom at the 4-position of the benzoic ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in constructing complex molecular architectures. This makes the compound particularly useful in the synthesis of biaryl compounds, which are prevalent in many biologically active molecules.

The presence of the Boc-protected amino group at the 3-position adds another layer of utility. The Boc group not only protects the amino function from unwanted side reactions but also serves as a removable protecting group under mild acidic conditions. This feature is crucial in multi-step synthetic routes where selective deprotection is required to generate the final pharmacophore.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The compound 3-{(tert-butoxy)carbonylamino}-4-iodobenzoic acid has been explored as a building block in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are essential in cancer therapy. The iodine moiety allows for facile introduction of substituents that can modulate binding affinity to target proteins, while the Boc-protected amino group ensures compatibility with subsequent chemical transformations.

One notable application of this compound is in the synthesis of protease inhibitors. Proteases play a critical role in various biological processes, and their inhibition is often a key strategy in drug development. The benzoic acid scaffold is a common motif in protease inhibitors due to its ability to interact with the active site of these enzymes. By incorporating an iodine atom and a Boc-protected amino group, researchers can fine-tune the properties of these inhibitors to enhance their potency and selectivity.

Another area where 3-{(tert-butoxy)carbonylamino}-4-iodobenzoic acid has shown promise is in the development of imaging agents. Iodinated compounds are frequently used in nuclear medicine for diagnostic purposes due to their favorable properties in positron emission tomography (PET) scans. The presence of the iodine atom at the 4-position makes this compound a suitable candidate for generating PET tracers that can visualize biological processes non-invasively.

The Boc protection on the amino group also allows for further derivatization into amides or esters, which can be incorporated into larger molecules designed for targeted drug delivery. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact pharmacokinetic and pharmacodynamic properties.

In academic research, 3-{(tert-butoxy)carbonylamino}-4-iodobenzoic acid has been utilized as a substrate for studying catalytic mechanisms and developing new synthetic methodologies. Its unique structure provides an excellent platform for exploring transition-metal-catalyzed reactions and understanding reaction pathways at a molecular level. Such studies contribute to advancements in synthetic organic chemistry and may lead to more efficient and sustainable synthetic routes.

The compound has also been explored in combinatorial chemistry libraries, where large numbers of diverse molecules are generated rapidly to screen for biological activity. The modular nature of 3-{(tert-butoxy)carbonylamino}-4-iodobenzoic acid, with its multiple functional handles, makes it an ideal candidate for constructing such libraries.

In conclusion, 3-{(tert-butoxy)carbonylamino}-4-iodobenzoic acid (CAS No. 1879103-29-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable its use as an intermediate in synthesizing complex molecules, including kinase inhibitors, protease inhibitors, and imaging agents. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing drug discovery and synthetic chemistry.